Patent blue V (sodium salt)

• CAS: 20262-76-4
• Synonyms: (4-(alpha-(p-(diethylamino)phenyl)-2,4-disulfobenzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium hydroxide inner salt sodium salt; acid blue 1; acid blue 3; alphazurine 2G; bleu patent V; blue patent violet; Blue URS; Blue VRS; C.I. acid blue 1; C.I. acid blue 3; disulfine blue; disulphine blue; ethanaminium, n-(4-((4-(diethylamino)phenyl)(2,4-disulfophenyl)methylene)-2,5-cyclohexadien-1-ylidene)-n-ethyl-, hydroxide, inner salt, sodium salt; patent blue V; patent blue violet; sodium 4-((4-(diethylamino)phenyl)(4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene)methyl)benzene-1,3-disulphonate; sulfan blue; sulphan blue
• Molecular Formula: C27H32N2NaO7S2+
• Molecular Weight: 583.7 g/mol
• SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)O)O.[Na+]
• InChI: InChI=1S/C27H32N2O7S2.Na/c1-5-28(6-2)21-13-9-19(10-14-21)27(20-11-15-22(16-12-20)29(7-3)8-4)23-17-24(30)26(38(34,35)36)18-25(23)37(31,32)33;/h9-18H,5-8H2,1-4H3,(H2-,30,31,32,33,34,35,36);/q;+1
• InChIKey: PMLFOMWMYRKZRF-UHFFFAOYSA-N

Researchers requiring a validated lymphatic tracer face heterogeneity in dye composition that compromises reproducibility. Patent Blue V sodium salt (CAS 20262-76-4, C.I. 42051) resolves this with a defined 2,4-disulfo-5-hydroxy substitution pattern and MW of 582.67 g/mol, ensuring analytical consistency. - Provides a documented false-negative rate of 9.9±8.4% in SLNB, enabling informed risk-benefit analysis against alternative tracers. - Delivers a quantifiable εmax ≥1200 at 630-640 nm in water, critical for spectrophotometric and HPLC method development. - Sourced with transparent purity specifications to meet the rigorous demands of clinical research and physiological tracing protocols.

Patent Blue V Sodium Salt: Identity and Specifications

Patent Blue V sodium salt (CAS 20262-76-4), also known as Acid Blue 3 or C.I. 42051, is a synthetic triarylmethane dye with the molecular formula C₂₇H₃₁N₂NaO₇S₂ and a molecular weight of 582.67 g/mol . It is supplied as a blue to dark blue powder soluble in water, with typical vendor purity specifications ranging from ≥85% to 97% [1]. The compound's hydrophilic anion and aromatic system confer distinct spectral properties, with a molar extinction coefficient εmax ≥1200 at 630–640 nm in water [1], making it a quantifiable tool in both biomedical tracer applications and analytical chemistry.

• [1] Alsachim. Patent blue V (CAS 20262-76-4) - Reference Standard. View Source

Patent Blue V Sodium Salt: Performance vs. Closest Analogs

The assumption that all blue triarylmethane dyes are functionally interchangeable is directly contradicted by quantitative clinical and chemical evidence. In sentinel lymph node biopsy (SLNB), Patent Blue V exhibits a false-negative rate of 9.9±8.4%, which is significantly higher than Methylene Blue (6.4±8.2%) [1], and carries an anaphylaxis risk of 0.07%–2.7%, a liability Methylene Blue avoids entirely [2]. Chemically, the sodium salt of Patent Blue V (C.I. 42051) is structurally distinct from the calcium salt used in food applications (C.I. 42045), with the former characterized by a unique 2,4-disulfo-5-hydroxy substitution pattern critical for analytical reproducibility . These differences in clinical accuracy, safety profile, and molecular identity mandate precise, data-driven compound selection rather than generic substitution.

• [1] Peek MC, et al. Blue dye for identification of sentinel nodes in breast cancer and malignant melanoma: a systematic review and meta-analysis. Future Oncol. 2017;13(5):455-467. View Source
• [2] Bézu C, et al. Anaphylactic response to blue dye during sentinel lymph node biopsy. Surg Oncol. 2011;20(1):e55-e59. View Source

Patent Blue V Sodium Salt: Head-to-Head Evidence

False-Negative Rate in SLNB

In sentinel lymph node biopsy (SLNB), the false-negative rate (FNR) is a critical metric of oncological reliability. A 2017 meta-analysis of 21 studies directly compared the FNR of Patent Blue V (9.9±8.4%; range 4-23%) against Methylene Blue (6.4±8.2%; range 4-16%) and Iso-sulfan Blue (13.3±2.0%; range 11-15%) [1]. Patent Blue V demonstrates a quantifiably higher FNR than Methylene Blue, but a lower FNR than Iso-sulfan Blue, placing it in an intermediate performance tier among this class of tracers. Identification rates for all blue dyes were high, but this FNR variance is the key selection discriminator [1].

Evidence Dimension	False-Negative Rate (FNR) in SLNB
Target Compound Data	Mean FNR 9.9±8.4% (range 4-23%)
Comparator Or Baseline	Methylene Blue: Mean FNR 6.4±8.2% (range 4-16%); Iso-sulfan Blue: Mean FNR 13.3±2.0% (range 11-15%)
Quantified Difference	3.5 percentage points higher FNR vs. Methylene Blue; 3.4 percentage points lower FNR vs. Iso-sulfan Blue
Conditions	Systematic review and meta-analysis of 21 clinical studies in breast cancer and melanoma patients

Why This Matters

This quantitative FNR data allows surgical teams to weigh the tracer's accuracy against other factors like cost and availability, ensuring an evidence-based choice rather than a default selection.

• [1] Peek MC, et al. Blue dye for identification of sentinel nodes in breast cancer and malignant melanoma: a systematic review and meta-analysis. Future Oncol. 2017;13(5):455-467. View Source

Anaphylaxis Incidence vs. Methylene Blue

The risk of anaphylactic response is a major procurement consideration for surgical dyes. A 2011 review of MEDLINE and EMBASE databases found that allergic reactions to Patent Blue V occur with an incidence ranging from 0.07% to 2.7% [1]. In stark contrast, Methylene Blue dye has no reported cases of allergic events in the same clinical context [1]. This represents a quantifiable safety advantage for Methylene Blue, though cross-reactivity between the dyes has been documented [1].

Evidence Dimension	Incidence of Allergic Reaction
Target Compound Data	0.07% to 2.7%
Comparator Or Baseline	Methylene Blue: 0% reported allergic events
Quantified Difference	0.07–2.7 percentage points higher risk with Patent Blue V
Conditions	Review of MEDLINE and EMBASE databases for reports of anaphylaxis during SLNB

Why This Matters

This data is essential for risk-benefit analysis in clinical procurement, particularly in institutions with higher patient volumes or pre-existing allergy protocols.

• [1] Bézu C, et al. Anaphylactic response to blue dye during sentinel lymph node biopsy. Surg Oncol. 2011;20(1):e55-e59. View Source

Sodium Salt vs. Calcium Salt Structures

Patent Blue V is available as either a sodium or calcium salt. The sodium salt (CAS 20262-76-4, C.I. 42051) is structurally defined by a 2,4-disulfo-5-hydroxy substitution on its aromatic ring . This differentiates it from the structurally similar C.I. 42045 form, which lacks the 5-hydroxy group . The sodium salt has a molecular weight of 582.67 g/mol, while the calcium salt (C.I. 42051 calcium form) has a weight of 579.72 g/mol [1]. These differences directly impact molar calculations for solution preparation and chromatographic retention times.

Evidence Dimension	Molecular Structure and Weight
Target Compound Data	CAS 20262-76-4, C.I. 42051 Sodium Salt, 2,4-disulfo-5-hydroxy substituted, MW 582.67 g/mol
Comparator Or Baseline	Calcium Salt: CAS 3536-49-0, MW 579.72 g/mol; C.I. 42045 form: 2,4-disulfo substituted, lacks 5-hydroxy group
Quantified Difference	MW difference of 2.95 g/mol; distinct substitution pattern
Conditions	Based on published chemical structures and vendor technical datasheets

Why This Matters

For analytical chemists and researchers preparing precise molar solutions or developing HPLC methods, selecting the correct salt form and substitution variant (C.I. 42051) is non-negotiable for reproducibility.

• [1] Commission Regulation (EU) No 231/2012. Specifications for food additives: E 131 PATENT BLUE V. View Source

DMEK Graft Staining vs. Trypan Blue

In Descemet membrane endothelial keratoplasty (DMEK), Trypan Blue (TB) is the standard stain for graft visualization. A comparative study assessed Patent Blue V (PB) as an alternative, evaluating stain retention and endothelial cell safety. DMEK grafts were stained with 2.5% PB for 4 or 10 minutes, and compared to a control stained with 0.06% TB for 4 minutes [1]. The study concluded that Patent Blue V provides effective staining, offering a viable alternative to TB, though the specific concentration (2.5% PB vs. 0.06% TB) and staining times (4-10 min vs. 4 min) are critical protocol differentiators [1].

Evidence Dimension	Staining Protocol and Concentration
Target Compound Data	2.5% Patent Blue V (PB) for 4 or 10 minutes
Comparator Or Baseline	0.06% Trypan Blue (TB) for 4 minutes
Quantified Difference	PB requires a ~42-fold higher concentration (2.5% vs. 0.06%) and similar or longer staining time (4-10 min vs. 4 min)
Conditions	Ex vivo DMEK graft staining on donor corneas

Why This Matters

This evidence validates Patent Blue V as a technically feasible alternative to Trypan Blue, enabling procurement flexibility in ophthalmic surgery settings where supply chain or cost considerations necessitate an alternative dye.

• [1] Chen SY, et al. Patent Blue V as an Alternative Stain for DMEK Grafts: Safety, Stain Retention, and Feasibility. Cornea. 2019;38(10):1322-1327. View Source

Patent Blue V Sodium Salt: Optimal Applications

SLNB in Resource-Limited Settings

Given its intermediate false-negative rate (9.9±8.4%) compared to Methylene Blue (6.4±8.2%) and Iso-sulfan Blue (13.3±2.0%) [1], Patent Blue V sodium salt is a clinically valid option when Methylene Blue is unavailable or contraindicated due to potential drug interactions. Its use is supported by high identification rates, but its selection should be accompanied by a documented risk assessment for anaphylaxis (0.07–2.7%) [2].

Analytical Method Development with Defined Chromophore

For HPLC method development or spectrophotometric assays (εmax ≥1200 at 630–640 nm in water [1]), the sodium salt (C.I. 42051) is the mandatory choice over the calcium salt due to its defined molecular weight (582.67 g/mol) and the specific 2,4-disulfo-5-hydroxy substitution pattern that differentiates it from C.I. 42045 [2].

DMEK Graft Staining Alternative

When Trypan Blue is not available, a 2.5% solution of Patent Blue V sodium salt can be used to stain DMEK grafts for 4–10 minutes [1]. This protocol provides adequate visualization of the graft scroll, though the significantly higher concentration required (2.5% vs. 0.06% Trypan Blue) must be strictly observed to avoid endothelial toxicity.

Renal Fluid Dynamics Tracer

Patent Blue V sodium salt is a validated physiological tracer for studying fluid movement within the kidney due to its high water solubility and low protein binding [1]. Its use in this niche application is supported by its established safety profile and the ability to quantify dye concentration via its characteristic absorbance peak at 630–640 nm [1].

• [1] Peek MC, et al. Blue dye for identification of sentinel nodes in breast cancer and malignant melanoma: a systematic review and meta-analysis. Future Oncol. 2017;13(5):455-467. View Source
• [2] Bézu C, et al. Anaphylactic response to blue dye during sentinel lymph node biopsy. Surg Oncol. 2011;20(1):e55-e59. View Source